2-[2-chloro(phenylsulfonyl)-5-(trifluoromethyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide

• Molecular Formula: C23H21ClF3N3O5S2
• Molecular Weight: 576 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-2-chloro-5-(trifluoromethyl)anilino]-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide
• InChI: InChI=1S/C23H21ClF3N3O5S2/c1-29(36(2,32)33)18-8-6-7-17(14-18)28-22(31)15-30(37(34,35)19-9-4-3-5-10-19)21-13-16(23(25,26)27)11-12-20(21)24/h3-14H,15H2,1-2H3,(H,28,31)
• InChI Key: BCBXQJQMUMNCCD-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC(=C1)NC(=O)CN(C2=C(C=CC(=C2)C(F)(F)F)Cl)S(=O)(=O)C3=CC=CC=C3)S(=O)(=O)C

Description

2-[2-chloro(phenylsulfonyl)-5-(trifluoromethyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide, also known as CTAP, is a chemical compound that has been widely used in scientific research. It is a selective antagonist of the μ-opioid receptor, which is involved in pain perception and addiction.

Mechanism of Action

2-[2-chloro(phenylsulfonyl)-5-(trifluoromethyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide works by binding to the μ-opioid receptor and blocking the binding of opioids. This leads to a decrease in the activation of the receptor, which in turn leads to a decrease in pain perception and a decrease in the rewarding effects of opioids. This compound has been shown to be a highly selective antagonist of the μ-opioid receptor, with little to no activity at other opioid receptors.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects. It has been shown to decrease pain perception in animal models, as well as decrease the rewarding effects of opioids. This compound has also been shown to decrease the development of opioid tolerance, which is an important factor in addiction. In addition, this compound has been shown to have little to no effects on other opioid receptors, which makes it a highly selective antagonist of the μ-opioid receptor.

Advantages and Limitations for Lab Experiments

2-[2-chloro(phenylsulfonyl)-5-(trifluoromethyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has a number of advantages for lab experiments. It is a highly selective antagonist of the μ-opioid receptor, which makes it a useful tool for studying the receptor. This compound has also been shown to have little to no activity at other opioid receptors, which makes it a useful tool for studying the specific effects of the μ-opioid receptor. However, this compound has some limitations for lab experiments. It is a relatively complex compound, which can make it difficult to synthesize and purify. In addition, this compound has a relatively short half-life, which can make it difficult to study in vivo.

Future Directions

There are a number of future directions for research on 2-[2-chloro(phenylsulfonyl)-5-(trifluoromethyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide. One area of research is the development of new and improved synthesis methods for this compound. This could lead to more efficient and cost-effective production of the compound. Another area of research is the development of new analogs of this compound that have improved pharmacological properties. This could lead to the development of new drugs for pain management and addiction. Finally, there is a need for further research on the specific effects of this compound on the μ-opioid receptor. This could lead to a better understanding of the receptor and its role in pain perception and addiction.

Synthesis Methods

2-[2-chloro(phenylsulfonyl)-5-(trifluoromethyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide can be synthesized through a multi-step process, which involves the reaction of various reagents. The first step involves the reaction of 2-chloro-5-nitroaniline with trifluoromethylsulfonamide to form 2-chloro-5-(trifluoromethylsulfonyl)aniline. This compound is then reacted with sodium hydride and phenylsulfonyl chloride to form 2-chloro(phenylsulfonyl)-5-(trifluoromethyl)aniline. Finally, this compound is reacted with N-(3-aminophenyl)-3-methylbutanamide to form this compound.

Scientific Research Applications

2-[2-chloro(phenylsulfonyl)-5-(trifluoromethyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has been widely used in scientific research to study the μ-opioid receptor. It is a selective antagonist of this receptor, which means it can block the binding of opioids to the receptor. This has important implications for pain perception and addiction. This compound has been used in a variety of studies, including those related to pain management, drug addiction, and opioid tolerance.